![molecular formula C17H19ClF3NO6 B2801767 Triethyl 1-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-1,1,2-ethanetricarboxylate CAS No. 400082-29-3](/img/structure/B2801767.png)
Triethyl 1-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-1,1,2-ethanetricarboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Molecular Structure Analysis
The molecular structure of a compound can be determined by various spectroscopic techniques. Unfortunately, specific details about the molecular structure of “Triethyl 1-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-1,1,2-ethanetricarboxylate” are not available in the current resources .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound include aspects like melting point, boiling point, density, and refractive index. Unfortunately, specific physical and chemical properties for “this compound” are not available in the current resources .Scientific Research Applications
Synthetic Process Optimization
- Triethyl 1,1,2-ethanetricarboxylate has been synthesized with diethyl malonate and ethyl chloroacetate in the presence of strong alkali. Optimizing the synthetic process can yield up to 83.3% product, which is significant for its application in various fields including pharmaceuticals and cosmetics (Pan Chen-xi, 2014).
Role in Heterocyclic Chemistry
- It serves as a valuable starting material in heterocyclic chemistry, particularly for the synthesis of novel pyrimidin-5-yl acetates (G. W. Craig et al., 2000).
Application in Trifluoromethoxylation
- The compound has a role in trifluoromethoxylation of pyridines and pyrimidines, contributing to the development of new drugs, agrochemicals, and materials. This is due to its ability to incorporate the trifluoromethoxy group into molecules under mild conditions (Pengju Feng et al., 2016).
Use in Multicomponent Chemical Reactions
- It is involved in multicomponent chemical reactions, such as the synthesis of 2,4-diamino-5-[5-hydroxy-3-(trifluoromethyl)-1H-pyrazol-4-yl]-5H-chromeno[2,3-b]pyridine-3-carbonitriles, indicating its potential in biomedical applications (M. Elinson et al., 2018).
Involvement in Pyridine Synthesis
- Its derivatives are used in the Hantzsch pyridine synthesis, indicating its utility in the production of pyridine derivatives (M. Balogh et al., 1986).
Future Directions
The future directions for research on “Triethyl 1-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-1,1,2-ethanetricarboxylate” could involve further exploration of its synthesis, chemical reactions, and potential applications. Trifluoromethylated compounds are of some importance in the pharmaceutical industry and agrochemicals, suggesting potential areas for future research .
properties
IUPAC Name |
triethyl 1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]ethane-1,1,2-tricarboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19ClF3NO6/c1-4-26-12(23)8-16(14(24)27-5-2,15(25)28-6-3)13-11(18)7-10(9-22-13)17(19,20)21/h7,9H,4-6,8H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UNTAVWZWADPUNA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CC(C1=C(C=C(C=N1)C(F)(F)F)Cl)(C(=O)OCC)C(=O)OCC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19ClF3NO6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
425.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.